Cas no 1160262-97-4 (2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160262-97-4
• MF: C₂₂H₂₂ClNO₂
• MW: 367.868585109711
• MDL: MFCD03421268
• CID: 4682510
• Update Time: 2025-10-23

2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-BUTOXYPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• BBL014672
• STL197081
• R7168
• 4-quinolinecarbonyl chloride, 2-(3-butoxyphenyl)-6,8-dimethyl-
• 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421268
• Inchi： 1S/C22H22ClNO2/c1-4-5-9-26-17-8-6-7-16(12-17)20-13-19(22(23)25)18-11-14(2)10-15(3)21(18)24-20/h6-8,10-13H,4-5,9H2,1-3H3
• InChI Key： LVZWIZXKWRXCBS-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=C(C=2)OCCCC)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 471
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

Comprehensive Overview of 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160262-97-4)

The compound 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160262-97-4) is a specialized quinoline derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a carbonyl chloride functional group, makes it a versatile intermediate for the development of novel compounds. Researchers and industries are increasingly interested in this chemical due to its potential in creating high-performance materials and bioactive molecules.

In recent years, the demand for quinoline-based compounds has surged, driven by their utility in drug discovery and material science. The 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride stands out due to its reactivity and structural modularity, which allow for tailored modifications. This aligns with the growing trend of precision chemistry, where customized molecular designs are critical for advancing green chemistry and sustainable synthesis.

One of the most searched questions in the field is: "What are the applications of quinoline derivatives in modern chemistry?" This compound addresses this query by serving as a key building block for heterocyclic chemistry. Its butoxyphenyl and dimethylquinoline moieties contribute to enhanced solubility and stability, making it suitable for catalysis and ligand design. Additionally, its carbonyl chloride group enables efficient amide bond formation, a cornerstone in peptide synthesis and polymer chemistry.

The 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride also aligns with the rising interest in AI-driven molecular design. Computational tools now leverage such compounds to predict structure-activity relationships (SAR), accelerating drug development pipelines. This synergy between experimental chemistry and machine learning is a hot topic, as evidenced by frequent searches for "how AI is transforming chemical research".

From a synthetic perspective, this compound offers high purity and consistent performance, which are critical for scale-up processes. Its compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal, addressing the industry's push for faster and more efficient reactions. These attributes make it a valuable asset for R&D laboratories and industrial manufacturers alike.

Environmental considerations are another focal point for users searching about this compound. The 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride is designed to minimize waste generation through optimized reaction pathways, resonating with the global shift toward eco-friendly chemistry. This aligns with popular queries like "green alternatives for traditional reagents" and "sustainable chemical synthesis."

In summary, 2-(3-Butoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160262-97-4) is a multifaceted compound bridging cutting-edge research and industrial applications. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As the field evolves, this compound will likely remain a cornerstone for innovative solutions in organic chemistry and beyond.